Kealiinine B
Overview
Description
Kealiinine B is a natural product found in Leucetta chagosensis with data available.
Scientific Research Applications
Antiviral and Antifungal Activities
Kealiinine B, a Leucetta alkaloid, has been studied for its potential antiviral and antifungal properties. It has exhibited significant anti-TMV (Tobacco Mosaic Virus) activity, surpassing that of kealiinines A and C. Additionally, derivatives of kealiinine B, particularly compounds 2m and 2y, showed enhanced antiviral activities compared to ningnanmycin, a known antiviral agent. These findings suggest that kealiinine B and its derivatives could be promising leads for the development of new antiviral drugs. The compounds also displayed broad-spectrum fungicidal activities, with compounds 2i and 2p showing effectiveness against Sclerotinia sclerotiorum and Rhizoctonia cerealis, highlighting their potential as fungicidal agents (Li et al., 2018).
Potential in Photoinitiated Polymerizations
While not directly related to kealiinine B, the study of marine natural products, including kealiinine B, contributes to a broader understanding of complex chemical structures and reactions that can be beneficial in various fields, such as photoinitiated polymerizations. This understanding aids in the development of novel photoinitiating systems, including those based on compounds like thioxanthone, which are important for initiating polymerization processes in the presence of light (Dadashi-Silab et al., 2015).
Synthesis and Structural Studies
Kealiinine B has been the subject of synthetic studies, which are essential for understanding its molecular structure and potential for modifications to enhance its biological activities. Total syntheses of kealiinines A-C, including kealiinine B, have been achieved, providing insights into their structural properties and paving the way for further research on these compounds (Das et al., 2012). Additionally, palladium-catalysed C-H functionalizations have been utilized for the efficient synthesis of kealiinine C and its analogues, demonstrating the potential for chemical modification of these compounds (Saha et al., 2018).
properties
Product Name |
Kealiinine B |
|---|---|
Molecular Formula |
C21H21N3O3 |
Molecular Weight |
363.4 g/mol |
IUPAC Name |
6,7-dimethoxy-4-(4-methoxyphenyl)-1-methylbenzo[f]benzimidazol-2-amine |
InChI |
InChI=1S/C21H21N3O3/c1-24-16-9-13-10-17(26-3)18(27-4)11-15(13)19(20(16)23-21(24)22)12-5-7-14(25-2)8-6-12/h5-11H,1-4H3,(H2,22,23) |
InChI Key |
ADAJQGCVARDFOO-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=C(C(=C3C=C(C(=CC3=C2)OC)OC)C4=CC=C(C=C4)OC)N=C1N |
synonyms |
kealiinine B |
Origin of Product |
United States |
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